8-Hydroxyoctanoic Acid
8-Hydroxyoctanoic Acid
8-hydroxyoctanoic acid is an omega-hydroxy fatty acid that is caprylic acid in which one of the hydrogens of the terminal methyl group is replaced by a hydroxy group. It is an omega-hydroxy fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from an octanoic acid.
8-hydroxy caprylic acid, also known as Omega-hydroxyoctanoic acid or Omega-hydroxycaprylate, is classified as a medium-chain hydroxy acids or a derivative. A medium-chain hydroxy acids or a derivative are hydroxy acids with a 6 to 12 carbon atoms long side chain. 8-hydroxy caprylic acid is considered a slightly soluble (in water), acidic compound. 8-hydroxy caprylic acid can be synthesized from octanoic acid. 8-hydroxy caprylic acid can be synthesized into oscr#14 and mono(7-carboxyheptyl) phthalate. 8-hydroxy caprylic acid is a Fatty Acid lipid molecule.
8-hydroxy caprylic acid, also known as Omega-hydroxyoctanoic acid or Omega-hydroxycaprylate, is classified as a medium-chain hydroxy acids or a derivative. A medium-chain hydroxy acids or a derivative are hydroxy acids with a 6 to 12 carbon atoms long side chain. 8-hydroxy caprylic acid is considered a slightly soluble (in water), acidic compound. 8-hydroxy caprylic acid can be synthesized from octanoic acid. 8-hydroxy caprylic acid can be synthesized into oscr#14 and mono(7-carboxyheptyl) phthalate. 8-hydroxy caprylic acid is a Fatty Acid lipid molecule.
Brand Name:
Vulcanchem
CAS No.:
764-89-6
VCID:
VC0156164
InChI:
InChI=1S/C8H16O3/c9-7-5-3-1-2-4-6-8(10)11/h9H,1-7H2,(H,10,11)
SMILES:
C(CCCC(=O)O)CCCO
Molecular Formula:
C8H16O3
Molecular Weight:
160.21 g/mol
8-Hydroxyoctanoic Acid
CAS No.: 764-89-6
Reference Standards
VCID: VC0156164
Molecular Formula: C8H16O3
Molecular Weight: 160.21 g/mol
| CAS No. | 764-89-6 |
|---|---|
| Product Name | 8-Hydroxyoctanoic Acid |
| Molecular Formula | C8H16O3 |
| Molecular Weight | 160.21 g/mol |
| IUPAC Name | 8-hydroxyoctanoic acid |
| Standard InChI | InChI=1S/C8H16O3/c9-7-5-3-1-2-4-6-8(10)11/h9H,1-7H2,(H,10,11) |
| Standard InChIKey | KDMSVYIHKLZKET-UHFFFAOYSA-N |
| SMILES | C(CCCC(=O)O)CCCO |
| Canonical SMILES | C(CCCC(=O)O)CCCO |
| Description | 8-hydroxyoctanoic acid is an omega-hydroxy fatty acid that is caprylic acid in which one of the hydrogens of the terminal methyl group is replaced by a hydroxy group. It is an omega-hydroxy fatty acid, a medium-chain fatty acid and a straight-chain fatty acid. It derives from an octanoic acid. 8-hydroxy caprylic acid, also known as Omega-hydroxyoctanoic acid or Omega-hydroxycaprylate, is classified as a medium-chain hydroxy acids or a derivative. A medium-chain hydroxy acids or a derivative are hydroxy acids with a 6 to 12 carbon atoms long side chain. 8-hydroxy caprylic acid is considered a slightly soluble (in water), acidic compound. 8-hydroxy caprylic acid can be synthesized from octanoic acid. 8-hydroxy caprylic acid can be synthesized into oscr#14 and mono(7-carboxyheptyl) phthalate. 8-hydroxy caprylic acid is a Fatty Acid lipid molecule. |
| Synonyms | 8-Hydroxycaprylic Acid; 8-Hydroxy-octanoic Acid |
| PubChem Compound | 69820 |
| Last Modified | Nov 11 2021 |
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